Cas no 1805567-86-5 (3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol)

• Product Name: 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol
• CAS No: 1805567-86-5
• MF: C₁₀H₈F₆S
• MW: 274.225942611694
• CID: 5038616
• Update Time: 2025-06-12

3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol

• Inchi： 1S/C10H8F6S/c1-2-6-7(9(11,12)13)3-5(17)4-8(6)10(14,15)16/h3-4,17H,2H2,1H3
• InChI Key： NAKYKCDDKWYHFM-UHFFFAOYSA-N
• SMILES： SC1C=C(C(F)(F)F)C(CC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 235
• XLogP3: 4.6
• Topological Polar Surface Area: 1

Additional information on 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol

3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol: A Comprehensive Overview

3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol (CAS No. 1805567-86-5) is a sophisticated organic compound that has garnered significant attention in the fields of chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes two trifluoromethyl groups and an ethylthio group attached to a thiophenol backbone. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The trifluoromethyl groups are known for their electron-withdrawing effects, which can significantly influence the reactivity and stability of the molecule. These groups also contribute to the compound's hydrophobicity, which is crucial for its potential use in drug design and delivery systems. The ethylthio group, on the other hand, adds to the molecule's lipophilicity and can enhance its ability to penetrate biological membranes.

In recent years, 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol has been the subject of several studies focusing on its potential therapeutic applications. One notable area of research is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's role in the development of anti-inflammatory agents. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models.

Another promising application of 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol is in the field of cancer research. A recent study conducted at a leading cancer research institute demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for further development as an anticancer agent.

The synthesis of 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol has also been optimized to improve yield and purity. Various synthetic routes have been explored, including nucleophilic substitution reactions and coupling reactions. One efficient method involves the reaction of 4-mercaptobenzotrifluoride with ethyl iodide in the presence of a base such as potassium carbonate. This method provides high yields and is scalable for industrial production.

In addition to its therapeutic potential, 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol has been investigated for its use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have reported that incorporating this compound into polymer blends can enhance the performance of these devices by improving charge transport and stability.

The environmental impact of 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol has also been studied to ensure its safe use in various applications. Toxicological assessments have shown that the compound exhibits low toxicity and does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal protocols should be followed to minimize any potential hazards.

In conclusion, 3,5-Bis(trifluoromethyl)-4-(ethyl)thiophenol (CAS No. 1805567-86-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.